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Introduction
Hydroxy(tosyloxy)iodobenzene (HTIB), commonly known as Koser's Reagent, is a versatile

and powerful hypervalent iodine(III) reagent widely employed in organic synthesis.[1][2][3] Its

electrophilic nature and ability to act as a mild oxidant make it an invaluable tool for a variety of

transformations, including the functionalization of carbonyl compounds, oxidative cyclizations,

and rearrangements.[4][5] This document provides detailed application notes and experimental

protocols for the use of HTIB in key synthetic transformations, along with relevant safety

information and data presented for easy comparison.

HTIB offers a safer and more environmentally benign alternative to many heavy metal-based

oxidants.[5] It is a white, solid reagent that can be stored at room temperature, though

refrigeration is recommended for long-term stability.[6] While it has limited solubility in many

common organic solvents like diethyl ether, dichloromethane, and chloroform, these are often

excellent media for reactions as the disappearance of the solid HTIB can indicate reaction

completion.[6]

Key Applications and Experimental Protocols
α-Tosyloxyloxylation of Ketones

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b8783353?utm_src=pdf-interest
http://orgsyn.org/demo.aspx?prep=v90p0001
https://scispace.com/pdf/synthesis-of-koser-s-reagent-and-derivatives-e7fkjugkoa.pdf
https://www.nbinno.com/article/other-organic-chemicals/the-power-of-htib-in-modern-organic-synthesis-xw
https://www.researchgate.net/publication/279900582_Hydroxytosyloxyiodobenzene_and_closely_related_iodanes_The_second_stage_of_development
https://www.researchgate.net/publication/357604192_Hydroxytosyloxyiodobenzene_HTIB_A_Convenient_Oxidizing_Agent_for_the_Synthesis_of_Heterocycles
https://www.researchgate.net/publication/357604192_Hydroxytosyloxyiodobenzene_HTIB_A_Convenient_Oxidizing_Agent_for_the_Synthesis_of_Heterocycles
https://enamine.net/building-blocks/reagents-for-synthesis/koser-s-reagent
https://enamine.net/building-blocks/reagents-for-synthesis/koser-s-reagent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8783353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


One of the most prominent applications of HTIB is the direct α-tosyloxylation of enolizable

ketones to furnish α-tosyloxy ketones.[7][8] These products are valuable synthetic

intermediates that can undergo nucleophilic substitution to introduce a variety of functional

groups at the α-position.

General Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b8783353?utm_src=pdf-custom-synthesis
http://orgsyn.org/demo.aspx?prep=v90p0001
https://scispace.com/pdf/synthesis-of-koser-s-reagent-and-derivatives-e7fkjugkoa.pdf
https://www.nbinno.com/article/other-organic-chemicals/the-power-of-htib-in-modern-organic-synthesis-xw
https://www.researchgate.net/publication/279900582_Hydroxytosyloxyiodobenzene_and_closely_related_iodanes_The_second_stage_of_development
https://www.researchgate.net/publication/357604192_Hydroxytosyloxyiodobenzene_HTIB_A_Convenient_Oxidizing_Agent_for_the_Synthesis_of_Heterocycles
https://enamine.net/building-blocks/reagents-for-synthesis/koser-s-reagent
https://www.organic-chemistry.org/chemicals/oxidations/kosers-reagent.shtm
https://pubs.acs.org/doi/10.1021/jo00133a053
https://www.benchchem.com/product/b8783353#using-hydroxy-tosyloxy-iodobenzene-in-organic-synthesis
https://www.benchchem.com/product/b8783353#using-hydroxy-tosyloxy-iodobenzene-in-organic-synthesis
https://www.benchchem.com/product/b8783353#using-hydroxy-tosyloxy-iodobenzene-in-organic-synthesis
https://www.benchchem.com/product/b8783353#using-hydroxy-tosyloxy-iodobenzene-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8783353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8783353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8783353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

